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Compound of Interest

Compound Name: 4-Methylcoumarin

Cat. No.: B1582148 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe

environment through the correct handling of chemical compounds is a fundamental priority.

This document provides essential, immediate safety and logistical information for the handling

of 4-Methylcoumarin, including detailed operational and disposal plans to minimize risk and

ensure regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Methylcoumarin is provided below.

Understanding these properties is a critical first step for safe handling and experimental

planning.

Property Value

Molecular Formula C₁₀H₈O₂[1]

Molecular Weight 160.17 g/mol [1]

Physical State Solid, Crystal - Powder

Appearance White to slightly pale yellow solid[2]

Hazards
Harmful if swallowed[1], causes skin, eye, and

respiratory irritation[3][4][5][6]
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Personal Protective Equipment (PPE)
The consistent and correct use of Personal Protective Equipment is the most critical barrier to

preventing chemical exposure. The following PPE is mandatory when handling 4-
Methylcoumarin.

Protection Type Specification Purpose

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

or OSHA 29 CFR 1910.133

standards.[3][7][8]

Protects eyes from dust

particles and accidental

splashes.

Hand Protection

Nitrile gloves. Gloves must be

inspected for tears or

punctures before use.[6][7]

Prevents direct skin contact

with the chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

handling outside of a ventilated

enclosure or if dust is

generated.[3][6][7]

Avoids the inhalation of fine

dust particles which can cause

respiratory irritation.[3][4][5][6]

Body Protection

A standard laboratory coat

should be worn. For larger

quantities, a chemical-resistant

apron may be necessary.[6][7]

Protects skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational plan is crucial for minimizing exposure and preventing

contamination.

Preparation
Consult SDS: Always review the Safety Data Sheet (SDS) for 4-Methylcoumarin before

beginning any new procedure.
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Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood or with local exhaust ventilation to control airborne levels.[7][8] Eyewash

stations and safety showers must be readily accessible.[3]

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Handling
Avoid Dust Formation: Handle 4-Methylcoumarin carefully to avoid generating dust.[2][7][8]

Use techniques such as gentle scooping and weighing on paper within a draft shield.

Portioning: When weighing or transferring the powder, use a dedicated, clean spatula and

weigh boat.

Containment: Keep the container tightly closed when not in use to prevent dispersion.[7]

Post-Handling
Decontamination: Thoroughly clean all equipment and the work area with an appropriate

solvent, followed by soap and water, to remove any residual chemical.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even

if gloves were worn.[4][7]

PPE Removal: Remove laboratory coat, gloves, and any other disposable PPE. Dispose of

contaminated items as hazardous waste.

Disposal Plan: Managing 4-Methylcoumarin Waste
All waste containing 4-Methylcoumarin must be treated as hazardous waste. Follow your

institution's and local regulations for hazardous waste disposal.

Waste Segregation and Collection
Solid Waste: All materials contaminated with 4-Methylcoumarin, including used weigh

boats, absorbent paper, and contaminated gloves, must be collected in a designated, sealed,

and properly labeled hazardous waste container.[7][8]
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Unused Product: For unused product, keep it in its original, tightly sealed container for

disposal.[2] Do not mix with other waste unless compatibility has been confirmed.

Disposal Methods
Chemical Incineration: The preferred method for disposal of 4-Methylcoumarin is through a

licensed chemical incineration facility, which may be equipped with an afterburner and

scrubber system.[2] It may be possible to dissolve or mix the material with a combustible

solvent before incineration.[2]

Licensed Disposal Service: Alternatively, arrange for a licensed professional waste disposal

service to handle the material.[2]

Prohibited Disposal: Do not discharge 4-Methylcoumarin or its waste into sewers or

waterways.[2]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling 4-Methylcoumarin,

from initial preparation to final disposal, ensuring safety at every step.
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Safe Handling Workflow for 4-Methylcoumarin

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Review SDS

Verify Engineering Controls
(Fume Hood, Ventilation)

Don Required PPE

Weigh and Transfer
(Avoid Dust Generation)

Perform Experiment

Decontaminate Workspace
and Equipment

Segregate Waste

Remove and Dispose of PPE
Store Hazardous Waste

in Labeled, Sealed Container

Wash Hands Thoroughly
Arrange for Licensed

Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Methylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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